Cas no 1261744-80-2 (3-(3'-Fluoro-2'-iodophenyl)propionaldehyde)

• Product Name: 3-(3'-Fluoro-2'-iodophenyl)propionaldehyde
• CAS No: 1261744-80-2
• MF: C₉H₈FIO
• MW: 278.062098503113
• CID: 4965675
• Update Time: 2025-06-11

3-(3'-Fluoro-2'-iodophenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Fluoro-2'-iodophenyl)propionaldehyde

• Inchi： 1S/C9H8FIO/c10-8-5-1-3-7(9(8)11)4-2-6-12/h1,3,5-6H,2,4H2
• InChI Key： VQWXJYLIJOTQKW-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CCC=O)F

Computed Properties

• Exact Mass: 277.96039 g/mol
• Monoisotopic Mass: 277.96039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 278.06

Additional information on 3-(3'-Fluoro-2'-iodophenyl)propionaldehyde

Comprehensive Overview of 3-(3'-Fluoro-2'-iodophenyl)propionaldehyde (CAS No. 1261744-80-2)

3-(3'-Fluoro-2'-iodophenyl)propionaldehyde (CAS No. 1261744-80-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated and iodinated aromatic aldehyde is a key intermediate in the synthesis of complex molecules, particularly those targeting central nervous system (CNS) disorders and crop protection agents. Its unique structural features, including the fluoro and iodo substituents, contribute to its reactivity and selectivity in cross-coupling reactions, making it a valuable building block in modern drug discovery.

The compound's molecular formula and structural properties have been extensively studied to optimize its applications. Researchers are particularly interested in its potential role in PET imaging (Positron Emission Tomography), where fluorine-18 analogs could be derived for diagnostic purposes. Additionally, its iodine moiety opens doors for radio-labeling techniques, a hot topic in targeted cancer therapies. These applications align with current trends in precision medicine and theranostics, addressing frequent search queries like "fluorine in drug design" or "iodine-based imaging agents."

From a synthetic chemistry perspective, 3-(3'-Fluoro-2'-iodophenyl)propionaldehyde serves as a versatile precursor for palladium-catalyzed reactions, including Suzuki-Miyaura and Sonogashira couplings. Its aldehyde functional group allows further derivatization into heterocyclic compounds, which dominate recent literature on kinase inhibitors and antimicrobial agents. This aligns with industry demands for novel small molecule therapeutics, frequently searched in connection with drug resistance challenges.

Environmental and green chemistry considerations are increasingly relevant for compounds like CAS 1261744-80-2. Recent studies explore catalytic methods to reduce heavy metal residues from iodine-containing intermediates, responding to sustainability-focused queries such as "eco-friendly halogenated compound synthesis." The compound's storage stability and purification techniques are also discussed in patent literature, particularly for GMP-grade production – a critical concern for pharmaceutical manufacturers.

Market analytics reveal growing interest in 3-(3'-Fluoro-2'-iodophenyl)propionaldehyde from contract research organizations (CROs) and academic labs working on neurodegenerative disease targets. Its structural resemblance to dopamine derivatives makes it relevant for Parkinson's disease research, a trending topic in neurological drug development forums. Computational chemists frequently investigate its conformational flexibility using molecular docking simulations, another area with high search volume in cheminformatics communities.

Quality control protocols for CAS 1261744-80-2 emphasize HPLC purity assessments and spectroscopic characterization (especially 19F-NMR and 13C-NMR). These analytical aspects connect with laboratory professionals searching for "halogenated compound analysis methods." The compound's crystallographic data, though limited, provides insights into molecular packing behaviors important for formulation scientists.

Emerging applications include its use in material science, particularly for liquid crystal precursors and organic electronics. The electron-withdrawing nature of its substituents influences charge transport properties, relevant to OLED technology development. This multidisciplinary utility positions 3-(3'-Fluoro-2'-iodophenyl)propionaldehyde as a compound bridging pharmaceutical and advanced material research domains.